4-(((1-(Naphthalen-1-ylmethyl)piperidin-4-yl)methoxy)methyl)benzonitrile oxalate

• IUPAC Name: 4-[[1-(naphthalen-1-ylmethyl)piperidin-4-yl]methoxymethyl]benzonitrile;oxalic acid
• InChI: InChI=1S/C25H26N2O.C2H2O4/c26-16-20-8-10-21(11-9-20)18-28-19-22-12-14-27(15-13-22)17-24-6-3-5-23-4-1-2-7-25(23)24;3-1(4)2(5)6/h1-11,22H,12-15,17-19H2;(H,3,4)(H,5,6)
• InChI Key: LBJBZQUDZSMWOV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)C#N)CC3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C27H28N2O5
• Molecular Weight: 460.5 g/mol

Description

4-(((1-(Naphthalen-1-ylmethyl)piperidin-4-yl)methoxy)methyl)benzonitrile oxalate, also known as DREADD (Designer Receptors Exclusively Activated by Designer Drugs), is a synthetic compound used in scientific research to control neuronal activity. This compound has revolutionized the field of neuroscience by allowing researchers to selectively activate or inhibit specific neurons in the brain, leading to a better understanding of brain function and behavior.

Scientific Research Applications

For more in-depth information, you can refer to the following sources:

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences
• .

Safety and Hazards

As a research chemical, this compound is not intended for human or veterinary use. Therefore, it’s crucial to handle it with care and follow all safety guidelines. For similar compounds, such as 1-Methyl-4-(piperidin-4-yl)piperazine, hazard statements include H314 (causes severe skin burns and eye damage) and H302+H312 (harmful if swallowed or in contact with skin).